4-(4-Chlorobutyryl)amino-2-chlorobenzoic acid methyl ester

• Molecular Formula: C12H13Cl2NO3
• Molecular Weight: 290.14 g/mol
• IUPAC Name: methyl 2-chloro-4-(4-chlorobutanoylamino)benzoate
• InChI: InChI=1S/C12H13Cl2NO3/c1-18-12(17)9-5-4-8(7-10(9)14)15-11(16)3-2-6-13/h4-5,7H,2-3,6H2,1H3,(H,15,16)
• InChI Key: UENODNOLVAUFTA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)NC(=O)CCCCl)Cl

Description

4-(4-Chlorobutyryl)amino-2-chlorobenzoic acid methyl ester is a useful research compound. Its molecular formula is C12H13Cl2NO3 and its molecular weight is 290.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-amino-2-chlorobenzoic acid methyl ester hydrochloride (0.52 g) and DIEA (0.27 mL) in CH2Cl2 (20 mL) at 0° C. under N2 was added 4-chlorobutyryl chloride (0.3 mL) and the mixture was stirred for 4 h at that temperature. DMAP (0.23 mmol) was added and the mixture was stirred at room temperature overnight. 4-Chlorobutyryl chloride (0.3 mL) and DIEA (0.09 mL) were added and the mixture was stirred for 24 h. The mixture was diluted with CH2Cl2 (100 mL) and the solution was washed successively with 1N HCl, std. NaHCO3, brine, dried and evaporated. The residue was purified by column chromatography (silica gel; eluent: hexane/EtOAc 3:1) to yield 4-(4-chlorobutyryl)amino-2-chlorobenzoic acid methyl ester (0.64 g). ESMS: m/z 290 (MH+).